Cas no 1805276-86-1 (2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride)

• Product Name: 2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride
• CAS No: 1805276-86-1
• MF: C₉H₄Cl₂F₆
• MW: 297.024481773376
• CID: 4981775
• Update Time: 2025-06-09

2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride

• Inchi： 1S/C9H4Cl2F6/c10-3-4-5(8(12,13)14)1-2-6(11)7(4)9(15,16)17/h1-2H,3H2
• InChI Key： LFIXTGGJCJCQED-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C(CCl)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride

Comprehensive Overview of 2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride (CAS No. 1805276-86-1)

2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride (CAS No. 1805276-86-1) is a highly specialized fluorinated aromatic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, characterized by its unique trifluoromethyl groups and reactive benzyl chloride moiety, serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and high-performance materials. Its molecular structure, featuring electron-withdrawing substituents, makes it a valuable building block for designing molecules with enhanced stability and reactivity.

In recent years, the demand for fluorinated compounds like 2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride has surged due to their exceptional properties, such as thermal stability, lipophilicity, and resistance to metabolic degradation. These attributes align with the growing focus on sustainable chemistry and green synthesis, as researchers seek eco-friendly alternatives to traditional reagents. The compound's CAS No. 1805276-86-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge developments.

One of the most discussed applications of 2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride is its role in pharmaceutical intermediates. The trifluoromethyl groups enhance the bioavailability of drug candidates, a topic widely explored in medicinal chemistry forums. Additionally, its utility in agrochemical formulations has been highlighted in studies focusing on crop protection and pest resistance management. These applications resonate with current trends in precision agriculture and drug discovery, making the compound a subject of ongoing research.

From a synthetic perspective, 2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride is often employed in cross-coupling reactions and nucleophilic substitutions, owing to the reactivity of its benzyl chloride group. Chemists frequently inquire about its handling precautions and storage conditions, emphasizing the need for proper safety protocols in laboratory settings. The compound's stability under various reaction conditions is another area of interest, particularly for researchers optimizing catalytic processes.

The versatility of 2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride extends to materials science, where it is used to modify polymer backbones and create high-performance coatings. Its fluorine-rich structure contributes to low surface energy, a property leveraged in water-repellent materials and anti-fouling surfaces. These innovations align with the global push for smart materials and advanced manufacturing technologies.

In summary, 2,6-Bis(trifluoromethyl)-3-chlorobenzyl chloride (CAS No. 1805276-86-1) stands at the intersection of multiple scientific disciplines, driven by its unique chemical properties and broad applicability. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping future innovations. Its presence in academic literature and industrial workflows underscores its importance as a key chemical entity in modern science.